1-((4-Aminophenyl)sulfonyl)-5-ethoxy-2-pyrrolidinone

• CAS RN: 111711-94-5
• Molecular Formula: C12H16N2O4S
• Molecular Weight: 284.33 g/mol
• IUPAC Name: 1-(4-aminophenyl)sulfonyl-5-ethoxypyrrolidin-2-one
• InChI: InChI=1S/C12H16N2O4S/c1-2-18-12-8-7-11(15)14(12)19(16,17)10-5-3-9(13)4-6-10/h3-6,12H,2,7-8,13H2,1H3
• InChI Key: IIUICGLUNGGCNS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CCC(=O)N1S(=O)(=O)C2=CC=C(C=C2)N

Description

1-((4-Aminophenyl)sulfonyl)-5-ethoxy-2-pyrrolidinone is a useful research compound. Its molecular formula is C12H16N2O4S and its molecular weight is 284.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At ambient temperature and pressure, 4.5 g of 1-(4-nitrophenylsulphonyl)-5-ethoxypyrrolidin-2-one, dissolved in 200 cm3 of 96° ethanol is hydrogenated in the presence of palladium at 10% on charcoal. The insoluble matter is filtered off and taken up with hot chloroform, filtered, and the last filtrate is added to the alcohol solution resulting from the first filtration. After re-crystallizing the residue twice from 96° ethanol, 2.3 g of the expected product is obtained, m.p. 185°-186° C.